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Compound of Interest

Compound Name: 4-Benzyloxybenzonitrile

Cat. No.: B1332359

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-
Benzyloxybenzonitrile (CAS No. 52805-36-4), a key intermediate in various research and
development applications. Adherence to these guidelines is crucial for ensuring personnel
safety and minimizing environmental impact in a laboratory or manufacturing setting.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 4-Benzyloxybenzonitrile is
fundamental to its safe handling. These properties are summarized in the table below.
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Property Value Reference
Molecular Formula C14H11NO [1]
Molecular Weight 209.25 g/mol [2][3]

White to almost white powder
Appearance [2]

or crystal
Melting Point 94-96 °C [3]
Boiling Point 173-175 °C at 0.1 mm Hg [4]

Almost transparent in hot

methanol. Limited information

Solubility ) o
available on solubility in other
common lab solvents.
Room temperature, sealed in a
Storage Temperature dry, cool, and dark place is [2]

recommended.

Hazard Identification and Classification

4-Benzyloxybenzonitrile is classified as a hazardous substance. It is crucial to understand its
potential health effects to implement appropriate safety measures. The GHS classification is
summarized below.
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
Hazardous to the Aquatic o
Category 3 H402: Harmful to aquatic life

Environment, Acute Hazard

Note: While some safety data sheets may state this compound as "not classified,” a more
cautious approach based on available data from multiple suppliers warrants the adoption of the
classifications listed above.[2][5]

Potential Health Effects:

Inhalation: Harmful if inhaled, causing respiratory tract irritation.[3]

Skin Contact: Harmful in contact with skin, causing skin irritation.[3]

Eye Contact: Causes serious eye irritation.[3]

Ingestion: Harmful if swallowed and may cause irritation of the digestive tract.[3]

Safe Handling and Storage

Proper handling and storage procedures are paramount to minimizing exposure risks.
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Precautionary Measure

Details

Ventilation

Use only outdoors or in a well-ventilated area.[6]
A chemical fume hood is recommended for all

handling procedures.

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, and
eye/face protection.[2] For details, see Section
4.

Hygiene Practices

Wash skin thoroughly after handling.[2] Do not
eat, drink, or smoke when using this product.
Remove contaminated clothing and wash it

before reuse.[2]

Storage Conditions

Store in a cool, dry, well-ventilated place. Keep

the container tightly closed.

Incompatible Materials

Strong oxidizing agents, strong acids, and

strong bases.[3]

Exposure Controls and Personal Protective

Equipment (PPE)

A robust PPE strategy is essential for handling 4-Benzyloxybenzonitrile.
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PPE Type Specification

Chemical safety goggles or a face shield where

Eye/Face Protection o i
splashing is possible.[3]

Chemical-resistant gloves (e.qg., nitrile rubber).

[7]

Hand Protection

Laboratory coat. For larger quantities or tasks
Skin and Body Protection with a high risk of exposure, chemical-resistant

coveralls should be considered.[7]

If dust is generated or ventilation is inadequate,
Respiratory Protection a NIOSH-approved respirator for dusts should

be worn.[3]

Experimental Protocol: General Procedure for
Handling Solid 4-Benzyloxybenzonitrile

This protocol provides a general methodology for the safe handling of 4-
Benzyloxybenzonitrile powder in a research laboratory setting.

1. Preparation and Precautionary Measures: 1.1. Before beginning work, ensure that the Safety
Data Sheet (SDS) for 4-Benzyloxybenzonitrile has been reviewed and understood. 1.2. Verify
that the work area, typically a chemical fume hood, is clean and uncluttered. 1.3. Confirm that
an appropriate fire extinguisher (dry chemical, carbon dioxide, or foam), eyewash station, and
safety shower are readily accessible. 1.4. Don the required Personal Protective Equipment
(PPE) as specified in Section 4 of this guide.

2. Weighing and Dispensing: 2.1. Conduct all weighing and dispensing operations within a
chemical fume hood to minimize inhalation exposure. 2.2. Use a spatula to carefully transfer
the desired amount of 4-Benzyloxybenzonitrile from the stock container to a tared weighing
vessel. 2.3. Avoid generating dust during transfer. If dust is observed, pause and allow it to
settle before proceeding. 2.4. Promptly and securely close the stock container after dispensing.

3. Dissolution and Reaction Setup: 3.1. Add the weighed 4-Benzyloxybenzonitrile to the
reaction vessel inside the fume hood. 3.2. Slowly add the desired solvent to the solid. 3.3. If
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heating is required, use a controlled heating mantle and ensure the setup is secure.

4. Post-Handling and Decontamination: 4.1. Clean any residual powder from the spatula and

weighing vessel with a solvent-moistened wipe and dispose of it as hazardous waste. 4.2.

Wipe down the work surface within the fume hood. 4.3. Remove PPE in the designated area,

avoiding cross-contamination. 4.4. Wash hands thoroughly with soap and water after

completing the work.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route

First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[6] If
breathing is difficult, give oxygen. If not

breathing, give artificial respiration.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of soap and water for at
least 15 minutes. If skin irritation occurs, get

medical advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.[6]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor if you feel unwell.

[5]

Firefighting and Accidental Release Measures
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Aspect Procedure

Use water spray, dry chemical, carbon dioxide,

Suitable Extinguishing Media ]
or chemical foam.

During a fire, hazardous decomposition
N products such as hydrogen cyanide, carbon
Specific Hazards ) ) )
monoxide, and oxides of nitrogen may be

generated.[3]

Wear a self-contained breathing apparatus

Firefighter Protection ]
(SCBA) and full protective gear.

Evacuate the area. Wear appropriate PPE.[6]

Avoid generating dust.[6] Sweep or vacuum up
Accidental Release the material and place it into a suitable, labeled

container for disposal. Prevent the chemical

from entering the environment.[6]

Toxicological and Ecotoxicological Information

Quantitative toxicological data such as LD50 or LC50 values for 4-Benzyloxybenzonitrile are
not readily available.[3] However, the GHS classification indicates that the substance is harmful
by all routes of exposure. For many benzonitrile compounds, toxicity is a significant concern,
and they can have effects on cellular respiration.[8]

The compound is classified as harmful to aquatic life (H402), and therefore, release into drains

or the environment must be avoided.[6]

Visualized Workflows

The following diagrams illustrate key logical workflows for handling 4-Benzyloxybenzonitrile
safely.
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Planning & Preparation

Review SDS for 4-Benzyloxybenzonitrile

:

Perform Risk Assessment for Procedure

:

Select Appropriate PPE (Gloves, Goggles, Lab Coat)

:

Prepare Fume Hood and Emergency Equipment

Handling

Weigh and Handle Compound in Fume Hood

/ & \ Waste & Disposal

Minimize Dust Generation Keep Stock Container Tightly Closed Segregate Contaminated Waste

'

Label Waste Container Clearly

'

Dispose of as Hazardous Waste per Regulations
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action_node Exposure Event Occurs

Identify Exposure Type

Inhalation?
Remove Contaminated Clothing.
Wash with Soap & Water for 15 min.

Rinse Mouth.
Do NOT Induce Vomiting.
Seek Immediate Medical Attention.

Rinse with Water for 15 min.
Remove Contact Lenses if Possible.
Seek Medical Attention.

Move to Fresh Air.
Seek Medical Attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1332359#safety-and-handling-
precautions-for-4-benzyloxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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